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Compound of Interest

Compound Name: URAT1&XO inhibitor 2

Cat. No.: B10861550 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount to laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the proper

disposal of URAT1 & XO inhibitor 2 (Compound BDEO), a dual inhibitor of xanthine oxidase

and URAT1.

Chemical Identifier:

Name: (E)-2-(4-bromophenyl)-1-(2, 4-dihydroxyphenyl)ethanone oxime

CAS Number: 1239488-96-0

Given that a specific Safety Data Sheet (SDS) with detailed disposal instructions for this

research compound is not readily available, it is crucial to treat it as hazardous chemical waste.

The following procedures are based on general best practices for laboratory chemical waste

management.

Compound Handling and Storage Data
This table summarizes key data for URAT1 & XO inhibitor 2 and the common solvent, Dimethyl

Sulfoxide (DMSO), used for its storage and handling.
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Parameter URAT1 & XO Inhibitor 2
Dimethyl Sulfoxide
(DMSO) - Common Solvent

Physical State Solid (Powder) Liquid

Solubility

Soluble in DMSO at 200

mg/mL (620.83 mM) with

ultrasonic assistance.[1][2]

Miscible with water, ethanol,

acetone, ether, and

chloroform.

Storage of Stock Solution

Store in separate packages to

avoid repeated freezing and

thawing. Use within 6 months

when stored at -80°C, and

within 1 month when stored at

-20°C.[2]

Store in a cool, dry, well-

ventilated area away from

ignition sources. Hygroscopic

(absorbs moisture from the

air).[3]

Primary Hazards

Assumed to be toxic. As a

brominated organic compound,

combustion may produce

hazardous byproducts.

Combustible liquid. Can

penetrate the skin and may

carry other dissolved

chemicals into the body.[3][4]

Personal Protective Equipment

(PPE)

Standard laboratory PPE:

safety goggles, lab coat, and

chemical-resistant gloves

(butyl rubber is recommended

when handling DMSO

solutions).[4]

Standard laboratory PPE. Use

butyl rubber gloves as DMSO

can penetrate nitrile gloves.[4]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe disposal of URAT1 & XO inhibitor 2,

whether in solid form or dissolved in a solvent like DMSO.

Objective: To safely collect, store, and dispose of URAT1 & XO inhibitor 2 waste in compliance

with general hazardous waste regulations.

Materials:
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Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (compatible material, e.g., polyethylene) with a

screw-top cap[5]

Hazardous waste label

Secondary containment bin

Spill kit with absorbent material

Methodology:

Step 1: Segregation of Waste

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health & Safety (EHS) office.

Keep solid waste (e.g., contaminated gloves, weigh boats, pipette tips) separate from liquid

waste.[6]

Solutions of the inhibitor in DMSO should be collected in a dedicated "Organic Solvent

Waste" or "DMSO Waste" container.[4] Never mix incompatible chemicals; for instance, keep

oxidizing agents separate from organic compounds.[5]

Step 2: Waste Collection and Containerization

For Solid Waste:

Place all contaminated solid materials, including unused powder, directly into a

designated, clearly labeled hazardous solid waste container.

Ensure the container is kept closed when not in use.

For Liquid Waste (DMSO Solution):

Carefully pour the liquid waste into a designated hazardous liquid waste container using a

funnel.
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Do not fill the container to more than 90% capacity to allow for vapor expansion.[5]

Securely fasten the cap immediately after adding waste.[7]

The container must be made of a material compatible with DMSO and the inhibitor.

Step 3: Labeling Hazardous Waste

As soon as the first drop of waste is added, label the container with a hazardous waste tag.

[7]

The label must include:

The words "Hazardous Waste".

The full chemical name(s) of all components: "(E)-2-(4-bromophenyl)-1-(2, 4-

dihydroxyphenyl)ethanone oxime" and "Dimethyl Sulfoxide".[5]

The approximate concentration or percentage of each component.

The associated hazards (e.g., "Toxic", "Combustible").[5]

The date the container was first used.

Your name, lab number, and contact information.

Step 4: Storage of Waste On-Site

Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"

(SAA), which is at or near the point of generation.[5][8]

Place the primary waste container inside a larger, chemically resistant secondary

containment bin to prevent spills.[6]

Store in a well-ventilated area, away from heat or ignition sources.[4]

Step 5: Final Disposal
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Once the waste container is full (or after a designated accumulation time, typically not

exceeding one year for partially filled containers), arrange for pickup by your institution's

authorized hazardous waste disposal service (e.g., EHS).[5][9]

Do not pour this chemical waste down the drain.[9][10]

The final disposal method for this type of waste is typically high-temperature incineration in a

facility equipped with afterburners and scrubbers to handle halogenated compounds.[11]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of URAT1 & XO

inhibitor 2.
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Caption: Disposal workflow for URAT1 & XO inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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